![molecular formula C19H21N3O3S B2830179 1-(1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone CAS No. 731803-20-6](/img/structure/B2830179.png)
1-(1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone
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Description
1-(1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Properties
Synthesis of Conducting Polymers : A study by Pandule et al. (2014) explored the synthesis of conducting polymers based on 2,5-di(thiophen-2-yl)-1H-pyrrole derivatives, employing chemical and electrochemical polymerization techniques. These polymers exhibited varying electrical conductivity influenced by the nature of substituents, showcasing their potential in electronic applications due to their good thermal stability and responsiveness to environmental changes like temperature and humidity Pandule et al., 2014.
Antimicrobial Applications : Fuloria et al. (2009) synthesized new oxadiazoles derived from phenylpropionohydrazides and assessed their antimicrobial efficacy. Certain compounds exhibited significant activity against bacterial strains like S. aureus and P. aeruginosa, indicating the potential of these synthesized oxadiazoles in developing new antimicrobial agents Fuloria et al., 2009.
Optical and Thermal Characteristics
Novel Heterocyclic Compound : Shruthi et al. (2019) synthesized a novel heterocyclic compound incorporating the oxadiazolyl moiety and characterized its optical and thermal properties. This study revealed the material's good transparency in the visible region and its thermal stability, suggesting its applicability in optical devices and materials science Shruthi et al., 2019.
Gas-Phase Pyrolysis and Spectroscopy : Werstiuk et al. (2006) investigated the gas-phase pyrolysis of an oxadiazole compound similar in structure to the one , utilizing photoelectron spectroscopy and DFT calculations. This study provided insights into the electronic structure and reactivity of such compounds, contributing to a deeper understanding of their chemical behavior Werstiuk et al., 2006.
properties
IUPAC Name |
1-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H21N3O3S/c1-13-11-16(14(2)22(13)9-10-24-3)17(23)12-26-19-21-20-18(25-19)15-7-5-4-6-8-15/h4-8,11H,9-10,12H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGVZJAMQEDQAIC-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CCOC)C)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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